![molecular formula C4H9N5 B1330533 1H-1,2,4-Triazole-3,5-diamine, N,N-dimethyl- CAS No. 51108-33-9](/img/structure/B1330533.png)
1H-1,2,4-Triazole-3,5-diamine, N,N-dimethyl-
Overview
Description
1H-1,2,4-triazole-3,5-diamine, N,N-dimethyl- (1,2,4-triazole-3,5-diamine, N,N-dimethyl-) is an organic compound that has a variety of applications in research and industry. It is a versatile molecule with a wide range of potential uses, including as a drug target, a synthetic reagent, and a catalyst. This molecule is an important component of many pharmaceuticals and other industrial products. It is also used in the synthesis of many other compounds.
Scientific Research Applications
Synthesis and Chemical Properties
- One-Pot Synthesis of Derivatives : A study by Liu and Iwanowicz (2003) details a novel one-pot synthesis method for 1,2,4-Triazole-3,5-diamine derivatives, achieving moderate to high yields. This method involves the use of isothiocyanates, mono-substituted hydrazines, and sodium hydrogencyanamide, with specific regioselectivities observed for aromatic and sterically bulky hydrazines (Liu & Iwanowicz, 2003).
Biological and Pharmaceutical Applications
- Patent Review for Triazole Derivatives : A review by Ferreira et al. (2013) covers patents involving 1H-1,2,3-, 2H-1,2,3-, 1H-1,2,4-, and 4H-1,2,4-triazole families, emphasizing their importance in developing new drugs with diverse biological activities. The review highlights the need for more efficient and sustainable methods for preparing these compounds, as well as their potential against various diseases and resistant bacteria (Ferreira et al., 2013).
Material Science and Chemistry
- Luminescent Properties : Xi et al. (2021) investigated the luminescent properties of compounds based on the 4-amino-4H-1,2,4-triazole group. Their study suggests potential applications in material sciences due to the unique luminescent characteristics of these compounds (Xi et al., 2021).
Corrosion Inhibition
- Corrosion Inhibition in Metals : Zarrouk et al. (2013) conducted a study using density functional theory to evaluate the efficacy of 1H-1,2,4-triazole-3,5-diamine as a corrosion inhibitor for copper in acidic environments. The correlation between theoretical data and experimental results underscores its potential as a corrosion inhibitor (Zarrouk et al., 2013).
Other Notable Applications
- Cyclin-Dependent Kinase Inhibitors : Research by Lin et al. (2005) demonstrates the potential of 1-acyl-1H-[1,2,4]triazole-3,5-diamine analogues as potent inhibitors of cyclin-dependent kinases, showcasing their significance in cancer treatment. The compounds exhibited strong in vitro and in vivo anticancer activities (Lin et al., 2005).
Mechanism of Action
Target of Action
The primary target of 1H-1,2,4-Triazole-3,5-diamine, N,N-dimethyl-, also known as 3-N,3-N-dimethyl-1H-1,2,4-triazole-3,5-diamine, is DNA synthesis . This compound acts as an inhibitor of DNA synthesis, thereby affecting the replication and transcription processes within the cell .
Mode of Action
The compound interacts with its target by inhibiting the process of DNA synthesis . This inhibition results in the disruption of DNA replication and transcription, which are crucial for cell division and protein synthesis .
Biochemical Pathways
The affected biochemical pathway is the DNA synthesis pathway . By inhibiting this pathway, the compound prevents the normal functioning of the cell, leading to a halt in cell division and protein synthesis . The downstream effects include the disruption of cell growth and proliferation, which can lead to cell death .
Pharmacokinetics
Based on its chemical properties, it can be inferred that it is soluble in water , which suggests that it could have good bioavailability. The compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties would need to be studied further for a more accurate understanding.
Result of Action
The result of the compound’s action is the inhibition of cell growth and proliferation due to the disruption of DNA synthesis . This can lead to cell death, making the compound potentially useful as an antitumor agent in the treatment of various cancers .
Action Environment
The action of 1H-1,2,4-Triazole-3,5-diamine, N,N-dimethyl- can be influenced by various environmental factors. For instance, the compound is air sensitive and reacts with acids and oxidizing agents . Therefore, it should be stored in a dark place under an inert atmosphere . The compound’s stability, efficacy, and action could be affected by changes in these environmental conditions.
Safety and Hazards
Biochemical Analysis
Biochemical Properties
It is known to inhibit DNA synthesis, which suggests that it interacts with enzymes and proteins involved in DNA replication
Cellular Effects
1H-1,2,4-Triazole-3,5-diamine, N,N-dimethyl- has been reported to have systemic effects on humans when administered intravenously, including leukopenia (reduced white blood cell count) and thrombocytopenia (reduced blood platelet count) . These effects suggest that this compound may influence cell function and cellular metabolism, possibly through impact on cell signaling pathways and gene expression .
Molecular Mechanism
As an inhibitor of DNA synthesis, it likely exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
It is known to be air sensitive and reacts with acids and oxidizing agents
Properties
IUPAC Name |
3-N,3-N-dimethyl-1H-1,2,4-triazole-3,5-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9N5/c1-9(2)4-6-3(5)7-8-4/h1-2H3,(H3,5,6,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVDHAUNGTBVFIQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NNC(=N1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9N5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40308673 | |
Record name | 1H-1,2,4-Triazole-3,5-diamine, N,N-dimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40308673 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
51108-33-9 | |
Record name | N5,N5-Dimethyl-1H-1,2,4-triazole-3,5-diamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=51108-33-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1H-1,2,4-Triazole-3,5-diamine, N,N-dimethyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0051108339 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC207095 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=207095 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1H-1,2,4-Triazole-3,5-diamine, N,N-dimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40308673 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-N,3-N-dimethyl-1H-1,2,4-triazole-3,5-diamine | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/XUH6LU8TWQ | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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